Pyrimethamine

• Description: Pyrimethamine is an odorless white crystalline powder. Tasteless. An antimalarial drug.; Pyrimethamine is an aminopyrimidine that is pyrimidine-2,4-diamine which is substituted at position 5 by a p-chlorophenyl group and at position 6 by an ethyl group. It is a folic acid antagonist used as an antimalarial or with a sulfonamide to treat toxoplasmosis. It has a role as an antimalarial, an EC 1.5.1.3 (dihydrofolate reductase) inhibitor and an antiprotozoal drug. It is an aminopyrimidine and a member of monochlorobenzenes.; Pyrimethamine is an antiparasitic prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of Toxoplasma gondiiinfection (toxoplasmosis). Pyrimethamine is usually used together with a sulfonamide (sulfa medicine) to treat toxoplasmosis.; Toxoplasmosis of the brain (also called Toxoplasma gondii encephalitis) can be an opportunistic infection (OI) of HIV.; One of the folic acid antagonists that is used as an antimalarial or with a sulfonamide to treat toxoplasmosis.; Pyrimethamine is a Dihydrofolate Reductase Inhibitor Antimalarial. The mechanism of action of pyrimethamine is as a Dihydrofolate Reductase Inhibitor.; Pyrimethamine is a natural product found in Acronychia pubescens with data available.; Pyrimethamine is a synthetic derivative of ethyl-pyrimidine with potent antimalarial properties. Pyrimethamine is a competitive inhibitor of dihydrofolate reductase (DHFR). DHFR is a key enzyme in the redox cycle for production of tetrahydrofolate, a cofactor that is required for the synthesis of DNA and proteins. This agent is often used in combination with other antimalarials for the treatment of uncomplicated falciparum malaria. (NCI04); Pyrimethamine can cause developmental toxicity according to state or federal government labeling requirements.; One of the FOLIC ACID ANTAGONISTS that is used as an antimalarial or with a sulfonamide to treat toxoplasmosis.; See also: Pyrimethamine; sulfadoxine (component of); Pyrimethamine; Sulfadiazine Sodium (component of); Leucovorin calcium; pyrimethamine (component of).
• CAS No.: 58-14-0
• Product Name: Pyrimethamine
• Molecular Formula: C12H13ClN4
• Molecular Weight: 248.71 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-6-ethylpyrimidine-2,4-diamine
• Standard InChI: InChI=1S/C12H13ClN4/c1-2-9-10(11(14)17-12(15)16-9)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H4,14,15,16,17)
• Standard InChIKey: WKSAUQYGYAYLPV-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=NC(=N1)N)N)C2=CC=C(C=C2)Cl
• Canonical SMILES: CCC1=C(C(=NC(=N1)N)N)C2=CC=C(C=C2)Cl
• Appearance: Solid powder
• Colorform: Crystals; White scored tablets contains 25 mg pyrimethamine /Daraprim/
• Melting Point: 451 to 453 °F (capillary) (NTP, 1992); 233-234 °C (capillary); 240-242 °C (copper block); 233.5 °C
• Physical Description: Pyrimethamine is an odorless white crystalline powder. Tasteless. An antimalarial drug.; Solid
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 37.3 [ug/mL] (The mean of the results at pH 7.4); less than 0.1 mg/mL at 70 °F (NTP, 1992); In water, 10 mg/L (temperature not specified); Practically insoluble in water; slightly soluble in ethanol (about 9 g/L), in dilute HCl (about 5 g/L); soluble in boiling ethanol (about 25 g/L); Very sparingly soluble in propylene glycol and dimethylacetamide at 70 °C; 1.79e-01 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pyrimethamine; Daraprim; Chloridine; Ethylpyrimidine; Aventis Brand of Pyrimethamine; Chloridin; Daraprim; Glaxo Wellcome Brand of Pyrimethamine; GlaxoSmithKline Brand of Pyrimethamine; Malocide; Pyrimethamine; Tindurine; Wellcome Brand of Pyrimethamine
• Vapor Pressure: 1.32X10-8 mm Hg at 25 °C (est)
• Reference: 1: Khuluza F, Kigera S, Jähnke RW, Heide L. Use of thin-layer chromatography to; 2: Niaré K, Dara A, Sagara I, Sissoko MS, Guindo CO, Cissé NH, Coulibaly CO,; 3: Desai M, Gutman J, Taylor SM, Wiegand RE, Khairallah C, Kayentao K, Ouma P,; 4: Awab GR, Imwong M, Pukrittayakamee S, Alim F, Hanpithakpong W, Tarning J,; 5: Teil J, Dupont D, Charpiat B, Corvaisier S, Vial T, Leboucher G, Wallon M,; 6: Rupérez M, González R, Mombo-Ngoma G, Kabanywanyi AM, Sevene E, Ouédraogo S,; 7: Harrington WE, Fried M, Duffy PE. Defending the Use of; 8: Yeboah DF, Afoakwah R, Nwaefuna EK, Verner O, Boampong JN. Quality of; 9: Awine T, Belko MM, Oduro AR, Oyakhirome S, Tagbor H, Chandramohan D, Milligan; 10: Oh J, Chung H, Park SI, Yi SJ, Jang K, Kim AH, Yoon J, Cho JY, Yoon SH, Jang; 11: Orish VN, Onyeabor OS, Boampong JN, Afoakwah R, Nwaefuna E, Acquah S,; 12: Bamaga OA, Mahdy MA, Lim YA. Frequencies distribution of dihydrofolate; 13: Gallant J. Get Rich Quick With Old Generic Drugs! The Pyrimethamine Pricing; 14: Odongo CO, Bisaso KR, Ntale M, Odia G, Ojara FW, Byamugisha J, Mukonzo JK,; 15: Desai M, Gutman J, L'lanziva A, Otieno K, Juma E, Kariuki S, Ouma P, Were V,; 16: Kumar A, Moirangthem R, Gahlawat SK, Chandra J, Gupta P, Valecha N, Anvikar; 17: Baraka V, Ishengoma DS, Fransis F, Minja DT, Madebe RA, Ngatunga D, Van; 18: Adeel AA, Saeed NA, Aljasari A, Almohager AM, Galab MH, AlMahdi A, Mahammed; 19: Artimovich E, Kapito-Tembo A, Pensulo P, Nyirenda O, Brown S, Joshi S, Taylor; 20: Nuralitha S, Siregar JE, Syafruddin D, Roelands J, Verhoef J, Hoepelman AI,
• PubChem Compound: 4993
• Last Modified: Aug 15 2023